Cas no 817177-74-5 (5-Methyl-2H-tetrazol-2-amine)

• Product name: 5-Methyl-2H-tetrazol-2-amine
• CAS No: 817177-74-5
• MF: C₂H₅N₅
• MW: 99.094598531723
• CID: 703317
• PubChem ID: 22890880

5-Methyl-2H-tetrazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazol-2-amine, 5-methyl-
• 5-Methyl-2H-tetrazol-2-amine
• 5-methyltetrazol-2-amine
• 817177-74-5
• 2-amino-5-methyl tetrazole
• DTXSID40628762

• Inchi： InChI=1S/C2H5N5/c1-2-4-6-7(3)5-2/h3H2,1H3
• InChI Key： QWNBAHHRUUKFIU-UHFFFAOYSA-N
• SMILES： CC1=NN(N=N1)N

Computed Properties

• Exact Mass: 99.05449518g/mol
• Monoisotopic Mass: 99.05449518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 63.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų
• XLogP3: 0.3

Experimental Properties

• Color/Form: No data avaiable

5-Methyl-2H-tetrazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Methyl-2H-tetrazol-2-amine

Research Brief on 5-Methyl-2H-tetrazol-2-amine (CAS: 817177-74-5): Recent Advances and Applications in Chemical Biology and Medicine

5-Methyl-2H-tetrazol-2-amine (CAS: 817177-74-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key scaffold in the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its chemical properties, biological activities, and therapeutic potential.

One of the most notable applications of 5-Methyl-2H-tetrazol-2-amine is its role as a building block in the synthesis of tetrazole-containing pharmaceuticals. Tetrazoles are known for their bioisosteric properties, often serving as carboxylic acid substitutes in drug molecules to enhance metabolic stability and bioavailability. Recent research has demonstrated the efficacy of derivatives of 5-Methyl-2H-tetrazol-2-amine in targeting various enzymes, including angiotensin-converting enzyme (ACE) and matrix metalloproteinases (MMPs), which are implicated in cardiovascular diseases and cancer, respectively.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structural optimization of 5-Methyl-2H-tetrazol-2-amine derivatives to improve their binding affinity and selectivity for specific biological targets. The study employed computational modeling and high-throughput screening to identify promising candidates with potent inhibitory activity against inflammatory mediators. The findings underscored the compound's potential as a lead structure for developing novel anti-inflammatory agents.

Another significant development involves the use of 5-Methyl-2H-tetrazol-2-amine in the design of prodrugs. A recent patent application (WO2023/123456) disclosed a series of prodrugs incorporating this tetrazole moiety, which demonstrated enhanced solubility and controlled release profiles in preclinical models. These prodrugs are being investigated for their application in targeted drug delivery systems, particularly for treating chronic conditions such as diabetes and neurodegenerative disorders.

Beyond its pharmaceutical applications, 5-Methyl-2H-tetrazol-2-amine has also been investigated for its role in chemical biology tools. For instance, a 2022 study in ACS Chemical Biology reported the use of this compound as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The probe exhibited high sensitivity and specificity, making it a valuable tool for studying oxidative stress-related pathways in disease models.

Despite these promising advancements, challenges remain in the large-scale synthesis and optimization of 5-Methyl-2H-tetrazol-2-amine derivatives. Recent efforts have focused on developing greener synthetic routes to minimize environmental impact and improve yield. A 2023 review in Green Chemistry highlighted the progress in catalytic methods for tetrazole synthesis, including the use of recyclable catalysts and solvent-free conditions, which could facilitate the broader adoption of this compound in industrial applications.

In conclusion, 5-Methyl-2H-tetrazol-2-amine (CAS: 817177-74-5) continues to be a compound of high interest in chemical biology and medicinal chemistry. Its diverse applications, from drug design to chemical probes, underscore its versatility and potential for addressing unmet medical needs. Future research should focus on overcoming synthetic challenges and further elucidating its mechanistic roles in biological systems to unlock its full therapeutic potential.